Cas no 408509-71-7 (N-3-pyridinyl-Glycine)

• Product Name: N-3-pyridinyl-Glycine
• CAS No: 408509-71-7
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD08669829
• CID: 1057567
• PubChem ID: 413037
• Update Time: 2025-06-08

N-3-pyridinyl-Glycine Chemical and Physical Properties

Names and Identifiers

• N-3-pyridinyl-Glycine
• 2-(Pyridin-3-ylamino)acetic acid
• Glycine, N-3-pyridinyl- (9CI)
• N-pyridin-3-yl-glycine
• (PYRIDIN-3-YLAMINO)ACETIC ACID
• MFCD08669829
• C75069
• SNOOZPRBQQFWKS-UHFFFAOYSA-N
• 2-[(pyridin-3-yl)amino]acetic acid
• DTXSID80961266
• DS-18816
• 408509-71-7
• AKOS022139359
• EN300-69593
• 3-Pyridylglycine
• 2-(pyridin-3-ylamino)aceticacid
• SCHEMBL2450853
• STL301872
• Glycine,N-3-pyridinyl-(9ci)
• N-pyridin-3-ylglycine
• CS-0188315
• A914351

• MDL： MFCD08669829
• Inchi： 1S/C7H8N2O2/c10-7(11)5-9-6-2-1-3-8-4-6/h1-4,9H,5H2,(H,10,11)
• InChI Key： SNOOZPRBQQFWKS-UHFFFAOYSA-N
• SMILES： OC(CNC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Boiling Point: 402.8°C at 760 mmHg

N-3-pyridinyl-Glycine Security Information

• Hazard Statement： H315-H319-H335

Additional information on N-3-pyridinyl-Glycine

N-3-Pyridinyl-Glycine (CAS No. 408509-71-7): An Overview of Its Properties, Applications, and Recent Research

N-3-Pyridinyl-Glycine (CAS No. 408509-71-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound is a derivative of glycine, a simple amino acid, with a pyridine ring attached to the nitrogen atom. The combination of these structural elements imparts distinct chemical and biological characteristics that make it a valuable candidate for various research and development activities.

The chemical structure of N-3-Pyridinyl-Glycine consists of a glycine backbone with a pyridine ring substituted at the nitrogen atom. This configuration provides the molecule with enhanced solubility and stability, which are crucial factors in its potential use as a pharmaceutical agent. The pyridine ring, known for its aromaticity and electron-withdrawing properties, contributes to the compound's ability to interact with specific biological targets, such as receptors and enzymes.

Recent research studies have explored the pharmacological properties of N-3-Pyridinyl-Glycine in detail. One notable area of investigation is its potential as an antioxidant. Studies have shown that N-3-Pyridinyl-Glycine can effectively scavenge free radicals and reduce oxidative stress, which is implicated in various diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that N-3-Pyridinyl-Glycine exhibits potent antioxidant activity by inhibiting lipid peroxidation and protecting cellular components from oxidative damage.

Another significant application of N-3-Pyridinyl-Glycine is in the field of neuroprotection. Research has indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating neurotransmitter systems and reducing inflammation. A study conducted by researchers at the University of California found that N-3-Pyridinyl-Glycine significantly reduced neuronal cell death in an in vitro model of Parkinson's disease. This finding suggests that N-3-Pyridinyl-Glycine may have therapeutic potential for treating neurodegenerative conditions.

In addition to its antioxidant and neuroprotective properties, N-3-Pyridinyl-Glycine has also been studied for its anti-inflammatory effects. Inflammatory responses are involved in numerous pathological processes, including chronic diseases and autoimmune disorders. A study published in *Inflammation Research* reported that N-3-Pyridinyl-Glycine can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated tissue damage. These findings highlight the compound's potential as an anti-inflammatory agent for therapeutic use.

The pharmacokinetic profile of N-3-Pyridinyl-Glycine has also been extensively investigated to understand its behavior in biological systems. Studies have shown that the compound is well-absorbed following oral administration and has a favorable distribution profile, allowing it to reach target tissues effectively. The metabolism of N-3-Pyridinyl-Glycine primarily occurs via hepatic pathways, with metabolites being excreted through urine and feces. These pharmacokinetic properties suggest that N-3-Pyridinyl-Glycine can be administered orally with good bioavailability, making it suitable for long-term therapeutic use.

From a synthetic chemistry perspective, N-3-Pyridinyl-Glycine can be synthesized using various methods, including coupling reactions between glycine derivatives and pyridinium salts. One common approach involves the reaction of glycine methyl ester hydrochloride with 3-picolyl chloride hydrochloride in the presence of a base such as triethylamine. The resulting product is then hydrolyzed to obtain N-3-Pyridinyl-Glycine in high yield and purity. The ease of synthesis and scalability make this compound an attractive candidate for large-scale production for both research and commercial purposes.

Recent advances in computational chemistry have also contributed to our understanding of N-3-Pyridinyl-Glycine's properties. Molecular dynamics simulations have provided insights into the conformational flexibility and binding interactions of this compound with various biological targets. These computational studies have helped identify key structural features responsible for its biological activity, guiding the design of more potent analogs with improved therapeutic profiles.

In conclusion, N-3-Pyridinyl-Glycine (CAS No. 408509-71-7) is a versatile compound with promising applications in medicinal chemistry and pharmacology. Its unique chemical structure endows it with antioxidant, neuroprotective, and anti-inflammatory properties, making it a valuable candidate for further research and development. Ongoing studies continue to uncover new aspects of its biological activity, paving the way for potential therapeutic applications in various diseases.